Cas no 299922-02-4 (1,1,2,2-Cyclohexanetetracarbonitrile, 5-oxo-3-phenyl-4-propyl-)

• Product Name: 1,1,2,2-Cyclohexanetetracarbonitrile, 5-oxo-3-phenyl-4-propyl-
• CAS No: 299922-02-4
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 1440764
• PubChem ID: 5139672
• Update Time: 2025-04-20

1,1,2,2-Cyclohexanetetracarbonitrile, 5-oxo-3-phenyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,1,2,2-Cyclohexanetetracarbonitrile, 5-oxo-3-phenyl-4-propyl-
• 5-oxo-3-phenyl-4-propylcyclohexane-1,1,2,2-tetracarbonitrile
• 1,2,2-TRICYANO-4-OXO-6-PHENYL-5-PROPYLCYCLOHEXYL CYANIDE
• STK762738
• SR-01000529525-1
• DTXSID50408693
• Oprea1_852202
• HMS1375A18
• EU-0052512
• ChemDiv2_002130
• SR-01000529525
• AKOS001745203
• 299922-02-4

• Inchi： 1S/C19H16N4O/c1-2-6-15-16(24)9-18(10-20,11-21)19(12-22,13-23)17(15)14-7-4-3-5-8-14/h3-5,7-8,15,17H,2,6,9H2,1H3
• InChI Key： UFWCPPZHUZPDQI-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C#N)C(C#N)(C#N)C(C2C=CC=CC=2)C1CCC

Computed Properties

• Exact Mass: 316.13258
• Monoisotopic Mass: 316.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 112.23